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Compound of Interest

Compound Name: PRL 2915

Cat. No.: B3251364

For research use only. Not for human consumption.

This document provides essential guidance for the safe handling, use, and disposal of PRL-
2915 in a laboratory setting. Given the absence of a comprehensive Safety Data Sheet (SDS),
a conservative approach assuming the compound is potentially hazardous is mandatory. All
personnel must adhere to these guidelines to minimize exposure and ensure a safe research

environment.

Compound Information

PRL-2915 is a potent human somatostatin subtype 2 receptor (hsst2) antagonist. As with any
research chemical, its full toxicological properties are not yet known. Therefore, it must be
handled with care, employing universal precautions for handling chemicals of unknown toxicity.

[1][2]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling PRL-2915.[3][4] The
following minimum PPE is required at all times when handling this compound.[5][6][7][8]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3251364?utm_src=pdf-interest
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.wpi.edu/offices/environmental-health-safety/laboratory/risk-assessment
https://www.sfu.ca/srs/work-research-safety/research-safety/chemical-safety/risk-assessment.html
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.labmanager.com/personal-protective-equipment-in-the-lab-20269
https://ehs.umich.edu/research-clinical/teaching-laboratories/safety-considerations/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification Rationale
Protects eyes from
ANSI Z87.1- )
Eye and Face ) ) accidental splashes.
] Safety Goggles compliant, chemical
Protection Safety glasses are not
splash goggles. o
sufficient.[6][9]
Required when there
is a significant risk of
) To be worn over splashes, such as
Face Shield

safety goggles.

when handling bulk
guantities or preparing

solutions.[6]

Hand Protection

Disposable Nitrile

Gloves

Provides a barrier
against skin contact.
No single glove
o material is impervious
Double-gloving is ]
to all chemicals, so
recommended. ) )
immediate removal
and hand washing
after contamination is

crucial.[2][6][7]

Body Protection

Laboratory Coat

Fire-resistant coat )
] Protects skin and
recommended if )
personal clothing from
flammable solvents o
. contamination.[5][7]
are in use.

Closed-toe Shoes

Sturdy, non-perforated

footwear.

Protects feet from
spills and falling
objects.[5][7]

Respiratory Protection

Fume Hood

All handling of PRL-
2915 powder and
preparation of
solutions should be
conducted in a
certified chemical

fume hood to prevent
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inhalation of aerosols

or dust.

Storage and Handling

Proper storage and handling are critical to maintaining the integrity of PRL-2915 and ensuring

laboratory safety.

Aspect Guideline

Store in a tightly sealed container in a cool, dry,

and well-ventilated area, away from

Storage
incompatible materials. Keep locked up and
accessible only to authorized personnel.
Always handle within a chemical fume hood.[1]
) Avoid generating dust. Use appropriate tools for
Handling

weighing and transferring the solid material.

Ensure all containers are clearly labeled.[10]

Experimental Workflow

The following diagram outlines the standard procedure for safely handling PRL-2915 from
receipt to disposal.
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Caption: Workflow for Safe Handling of PRL-2915.
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Disposal Plan

As the hazards of PRL-2915 are not fully known, it should be treated as hazardous waste
unless determined otherwise by a qualified professional.

o Solid Waste: Collect all unused PRL-2915 powder and any materials grossly contaminated
with it (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled hazardous
waste container.

» Liquid Waste: Solutions containing PRL-2915 should be collected in a designated hazardous
waste container. Do not dispose of down the drain.[11][12][13]

» Empty Containers: "RCRA empty" containers (no freestanding liquid and all material
removed that can be by normal means) should have their labels defaced and be disposed of
according to your institution's guidelines for non-hazardous waste. Containers that held
acutely hazardous materials must be triple-rinsed, with the rinsate collected as hazardous
waste.[14]

o Contaminated PPE: Used gloves and other disposable PPE should be placed in a sealed
bag and disposed of as solid hazardous waste.

Always follow your institution's and local regulations for chemical waste disposal.[11][12][14]
When in doubt, treat the waste as hazardous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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